Cas no 136010-41-8 (3-(4-Thiazoyl)-L-alanine)

3-(4-Thiazoyl)-L-alanine Properties

Names and Identifiers

• 3-(4-Thiazoyl)-L-alanine
• (S)-3-(4-Thiazolyl)alanine
• L-4-Thiazolylalanine
• 2(1H)-Quinoxalinethione,3-amino-
• 2-Amino-3-mercapto-chinoxalin
• 2-Amino-3-quinoxalinethiol
• 2-amino-3-thiazol-4-yl-propionic acid , dih
• 2-Amino-3-thiazol-4-yl-propionsaeure, Dihydrochlorid
• 2-Quinoxalinethiol,3-amino- (7CI)
• 3-(4-thiazolyl)-DL-alanine dihydrochloride
• 3-Amino-2-mercaptoquinoxaline
• 3-Amino-2-quinoxalinethiol
• 3-AMINOQUINOXALINE-2(1H)-THIONE
• 3-aminoquinoxaline-2-thiol
• AG-F-20170
• CTK4H3373
• +Expand

• InChIKey： WBZIGVCQRXJYQD-YFKPBYRVSA-N
• Inchi： InChI=1S/C6H8N2O2S/c7-5(6(9)10)1-4-2-11-3-8-4/h2-3,5H,1,7H2,(H,9,10)/t5-/m0/s1
• SMILES： OC([C@H](CC1N=CSC=1)N)=O

Computed Properties

• Exact Mass: 172.031
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 172.031
• Heavy Atom Count: 11
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 104A^2

Experimental Properties

• LogP: 0.79780
• PSA: 104.45000
• Refractive Index: 1.64
• Boiling Point: 353.3°Cat760mmHg
• Flash Point: 167.5°C
• Density: 1.433